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Compound of Interest

Compound Name: Dimethyl succinate-d4

Cat. No.: B1600972 Get Quote

Essential Safety and Handling Guide for
Dimethyl Succinate-d4
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling and disposal of Dimethyl succinate-d4.

Personal Protective Equipment (PPE)
When handling Dimethyl succinate-d4, it is crucial to use appropriate personal protective

equipment to prevent exposure.[1][2][3][4] The following table summarizes the recommended

PPE.
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Body Part Recommended Protection Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)

or OSHA's eye and face

protection regulations in 29

CFR 1910.133 (US).[4][5]

Skin

Protective gloves (e.g., nitrile

rubber) and impervious

clothing.

Gloves must be inspected prior

to use and satisfy the

specifications of Regulation

(EU) 2016/425 and the

standard EN 374.[5] Protective

clothing should prevent skin

exposure.[4]

Respiratory
Not typically required with

adequate ventilation.

For nuisance exposures, use

type OV/AG (US) or type

ABEK (EU EN 14387)

respirator cartridges.[5] A self-

contained breathing apparatus

may be necessary in case of

fire.[2][3]

Operational Plan: Step-by-Step Handling Procedure
Proper handling procedures are critical to minimize risks. Follow these steps when working with

Dimethyl succinate-d4:

Engineering Controls: Work in a well-ventilated area.[1][4] Use local exhaust ventilation to

keep airborne concentrations low.[4][6]

Avoiding Ignition Sources: Keep the chemical away from heat, sparks, open flames, and

other ignition sources as it is a combustible liquid.[1][4][6] Do not smoke in the handling area.

[1][7]

Personal Hygiene: Wash hands thoroughly with soap and water after handling.[4][7] Do not

eat, drink, or smoke in the work area.[7]
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Safe Handling Practices: Avoid contact with skin and eyes, and avoid inhaling vapor or mist.

[1][4][7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[1][4]

Spill and Disposal Plan
In the event of a spill or for routine disposal, follow these procedures:

Spill Cleanup:

Remove all sources of ignition.[1][4]

Use personal protective equipment.[1]

For small spills, absorb with an inert material like vermiculite, sand, or earth.[1][4][8]

Collect the absorbed material into a suitable, closed container for disposal.[1][8]

For large spills, consider downwind evacuation.[8]

Prevent the spill from entering drains or waterways.[1][7]

Waste Disposal:

Dispose of Dimethyl succinate-d4 and its contaminated packaging as hazardous waste.

[1]

Contact a licensed professional waste disposal service.[1]

Do not dispose of into the environment.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for Dimethyl succinate-d4.
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Property Value

CAS Number 30994-23-1[1]

Molecular Formula C₆H₆D₄O₄[1]

Flash Point 85 °C (185 °F)[1][4]

Autoignition Temperature 365 °C (689 °F)[1][4]

Lower Explosion Limit 1.0% (v/v)[1][4]

Upper Explosion Limit 8.5% (v/v)[1][4]

Boiling Point ~200 °C (~392 °F)[9]

Melting Point 18 - 19 °C (64.4 - 66.2 °F)[9]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://pim-resources.coleparmer.com/sds/85059.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://pim-resources.coleparmer.com/sds/85059.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://pim-resources.coleparmer.com/sds/85059.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5068_2.pdf
https://pim-resources.coleparmer.com/sds/85059.pdf
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC150731000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Dimethyl succinate-d4
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Caption: Logical workflow for the safe handling of Dimethyl succinate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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